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Introduction: The Challenge and Advantage of ASE
for PCB Analysis
Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants (POPs) that pose

significant environmental and health risks due to their toxicity, chemical stability, and tendency

to bioaccumulate.[1][2] Accurate quantification of PCBs in complex matrices like soil is crucial

for environmental monitoring and remediation efforts. Traditional extraction methods such as

Soxhlet are often time-consuming and require large volumes of organic solvents.[3][4][5]

Accelerated Solvent Extraction (ASE), also known as Pressurized Fluid Extraction (PFE), offers

a compelling alternative, delivering comparable or superior extraction efficiency in a fraction of

the time and with significantly less solvent consumption.[1][3][4][5][6][7][8][9][10][11]

This application note provides a detailed protocol for the extraction of pentachlorobiphenyls

from soil using ASE, grounded in the principles of U.S. EPA Method 3545A.[6][7][8][9][10][12]

[13][14] We will delve into the causality behind experimental choices, ensuring a robust and

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1593390#bc-rfq
https://www.pjoes.com/pdf-50804-23534?filename=Determining-Polychlorinat.pdf
https://www.pjoes.com/Determining-Polychlorinated-Biphenyls-in-Soil-Using-Accelerated-Solvent-Extraction-ASE-,50804,0,2.html
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P1640.pdf
https://www.thermofisher.com/blog/analyteguru/accelerated-solvent-extraction-and-evaporation-method-for/
https://www.raykolgroup.com/products/pressurized-fluid-extraction/
https://www.pjoes.com/pdf-50804-23534?filename=Determining-Polychlorinat.pdf
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P1640.pdf
https://www.thermofisher.com/blog/analyteguru/accelerated-solvent-extraction-and-evaporation-method-for/
https://www.raykolgroup.com/products/pressurized-fluid-extraction/
https://19january2017snapshot.epa.gov/sites/production/files/2015-06/documents/epa-3545a.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/3545a.pdf
https://documents.thermofisher.com/TFS-Assets%2FCMD%2Fposters%2FPN-70732-Extraction-PAHs-PCBs-Environmental-Samples-ASE-PN70732-EN.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-71294-ASE-Technical-Resource-Guide-AN71294-EN.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/5d6ca1777aaf4ecbb69d6496ccc74c34/113838-AN1025-ASE-PCBs-PAHs-mussel-tissue-soil-AN70253_E.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-322-SPE-ASE-PCB-Fish-Tissue-AN-70947-E.pdf
https://19january2017snapshot.epa.gov/sites/production/files/2015-06/documents/epa-3545a.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/3545a.pdf
https://documents.thermofisher.com/TFS-Assets%2FCMD%2Fposters%2FPN-70732-Extraction-PAHs-PCBs-Environmental-Samples-ASE-PN70732-EN.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/AN-71294-ASE-Technical-Resource-Guide-AN71294-EN.pdf
https://gcms.cz/labrulez-bucket-strapi-h3hsga3/5d6ca1777aaf4ecbb69d6496ccc74c34/113838-AN1025-ASE-PCBs-PAHs-mussel-tissue-soil-AN70253_E.pdf
https://www.epa.gov/system/files/documents/2021-09/tribal-consultation-webinar-slides-for-the-alternate-pcb-extraction-methods-and-amendments-to-pcb-cleanup-and-disposal-regulations-508-2.pdf
https://amptius.com/epa-method-3545a-instrumentation-guide/
https://www.federalregister.gov/documents/2021/10/22/2021-19305/alternate-pcb-extraction-methods-and-amendments-to-pcb-cleanup-and-disposal-regulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


reproducible workflow for researchers, scientists, and professionals in drug development and

environmental analysis.

The core principle of ASE lies in the use of conventional solvents at elevated temperatures and

pressures.[6][7][9][10][11] This increases the solubility and mass transfer of the analytes,

disrupts analyte-matrix interactions, and allows for rapid and efficient extraction.[9][15] The

result is a more automated and efficient sample preparation process.[4][16][17]

Methodology: A Step-by-Step Protocol for ASE of
Pentachlorobiphenyls
This protocol is designed to provide a comprehensive workflow from sample preparation to final

analysis.

Materials and Reagents
Solvents: HPLC or pesticide-grade hexane, acetone, dichloromethane (DCM). A common

and effective solvent mixture is a 1:1 (v/v) solution of hexane and acetone.[1]

Drying Agent: Anhydrous sodium sulfate or diatomaceous earth (ASE Prep DE).[16][18]

Extraction Cells: Appropriate size for the sample amount (e.g., 10, 22, 33, or 100 mL).

Cellulose or Glass Fiber Filters: To fit the extraction cells.

Collection Vials: 40 or 60 mL, with septa.

Standards: Certified reference material (CRM) of soil containing known concentrations of

pentachlorobiphenyls, a PCB standard mix, and surrogate standards (e.g., 2,4,5,6-

Tetrachloro-m-xylene).[1][16]

Post-Extraction Cleanup Materials: Florisil, silica gel, or alumina columns.[19]

Instrumentation:

Accelerated Solvent Extractor (e.g., Thermo Scientific™ EXTREVA™ ASE™ Accelerated

Solvent Extractor).[4][16][17]
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Gas Chromatograph (GC) with an Electron Capture Detector (ECD) or a Mass

Spectrometer (MS).[1][4][13]

Experimental Workflow Diagram

Sample Preparation Accelerated Solvent Extraction (ASE) Post-Extraction & Analysis

Soil Sample Air Dry & Homogenize Mix with Drying Agent Load into ASE Cell Perform Extraction
(High T & P) Collect Extract Concentrate Extract Column Cleanup

(e.g., Florisil) GC-ECD/MS Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

